3-(3-Methylthiophenyl)phenol, 95%

• IUPAC Name: 3-(3-methylsulfanylphenyl)phenol
• InChI: InChI=1S/C13H12OS/c1-15-13-7-3-5-11(9-13)10-4-2-6-12(14)8-10/h2-9,14H,1H3
• InChI Key: WJBKRJXVRMJFFQ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=C1)C2=CC(=CC=C2)O
• Molecular Formula: C13H12OS
• DSSTOX Substance ID: DTXSID90683487
• Molecular Weight: 216.30 g/mol
• CAS RN: 904086-05-1

Description

3-(3-Methylthiophenyl)phenol (95%) is a synthetic organic compound that is widely used in a variety of scientific and industrial applications. It is a colorless crystalline solid with a melting point of around 78°C and a boiling point of around 187°C. The chemical formula of 3-(3-Methylthiophenyl)phenol is C9H10O2S and it has a molecular weight of 174.25 g/mol. It is a highly polar compound with a high solubility in water, ethanol, and other polar solvents.

Mechanism of Action

The mechanism of action of 3-(3-Methylthiophenyl)phenol is not yet fully understood. However, it is thought to act as an electron donor, facilitating the transfer of electrons from one molecule to another. It is also believed to interact with other molecules, such as proteins, to form complexes that can affect their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(3-Methylthiophenyl)phenol are not yet fully understood. However, it is believed to have an effect on the metabolism of certain drugs and to have an anti-inflammatory effect. It has also been shown to have an effect on the activity of certain enzymes, such as cytochrome P450.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(3-Methylthiophenyl)phenol in lab experiments include its high solubility in water and other polar solvents, its low melting point, and its low cost. The limitations of using 3-(3-Methylthiophenyl)phenol in lab experiments include its toxicity and the fact that it can react with other compounds to form potentially hazardous by-products.

Future Directions

Future research into 3-(3-Methylthiophenyl)phenol could focus on its mechanism of action, its biochemical and physiological effects, and its potential applications in the synthesis of new compounds and materials. Additionally, further research could be conducted into its toxicity and the potential hazards associated with its use in laboratory experiments. Finally, further research could be conducted into the potential applications of 3-(3-Methylthiophenyl)phenol in the pharmaceutical and agrochemical industries.

Synthesis Methods

3-(3-Methylthiophenyl)phenol can be synthesized via a variety of methods, including the Williamson ether synthesis, the Wittig reaction, and the Grignard reaction. The Williamson ether synthesis involves the reaction of an alkyl halide with an alcohol in the presence of a base to form an ether. The Wittig reaction involves the reaction of an aldehyde or ketone with a phosphonium ylide to form an alkene. The Grignard reaction involves the reaction of an alkyl halide with a Grignard reagent to form an alcohol.

Scientific Research Applications

3-(3-Methylthiophenyl)phenol has a variety of applications in scientific research. It is used as a reagent in the synthesis of various compounds, such as thiophenols, thiophene-2-carboxylic acids, and thiophene-3-carboxylic acids. It is also used as a catalyst in the synthesis of polymers, such as polythiophene and polythiophene-based polymers. In addition, 3-(3-Methylthiophenyl)phenol is used as a starting material in the synthesis of various pharmaceuticals and agrochemicals.